N-tert-butyl-2-(N-[2-[5-(4-fluorophenyl)-2-tetrazolyl]-1-oxoethyl]-3-hydroxyanilino)-2-(1H-indol-3-yl)acetamide
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Overview
Description
N-tert-butyl-2-(N-[2-[5-(4-fluorophenyl)-2-tetrazolyl]-1-oxoethyl]-3-hydroxyanilino)-2-(1H-indol-3-yl)acetamide is a member of tetrazoles.
Scientific Research Applications
Molecular Structure and Interaction Studies
- The molecules of related compounds have been linked into sheets and chains by a combination of hydrogen bonds and C-H...pi(arene) hydrogen bonds, providing insights into their molecular structure and interactions (López et al., 2010).
Synthesis and Chemical Reactions
- Novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides have been synthesized and shown significant anti-inflammatory activity in some derivatives (Sunder & Maleraju, 2013).
- A study on the recyclization of related compounds has shown that acid-catalyzed recyclization leads to the formation of 2-(3-oxoalkyl)-3-(2-furyl)indoles, and acetamides are transformed into indoles containing three keto groups under certain conditions (Butin, Smirnov, & Trushkov, 2008).
Medicinal Chemistry and Biological Applications
- The binding of platinum(II) and palladium(II) complexes featuring amides of tetrazol-1-yl- and tetrazol-5-ylacetic acids to calf-thymus DNA (CT DNA) and BSA (bovine serum albumin) was studied. These complexes demonstrated significant stabilization of the DNA helix and antiproliferative activity against human cancer cell lines (Popova et al., 2019).
- A series of novel N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides were prepared and evaluated for potential in vitro antiplasmodial properties. Preliminary results indicated biological activity for both series of compounds (Mphahlele, Mmonwa, & Choong, 2017).
Structural and Vibrational Analysis
- The structure and vibrational properties of related compounds were analyzed. The study included vibrational analysis, geometry optimization, and interaction energy studies, providing insights into the stability and interactions of these compounds (Al-Ostoot et al., 2020).
properties
Product Name |
N-tert-butyl-2-(N-[2-[5-(4-fluorophenyl)-2-tetrazolyl]-1-oxoethyl]-3-hydroxyanilino)-2-(1H-indol-3-yl)acetamide |
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Molecular Formula |
C29H28FN7O3 |
Molecular Weight |
541.6 g/mol |
IUPAC Name |
N-tert-butyl-2-(N-[2-[5-(4-fluorophenyl)tetrazol-2-yl]acetyl]-3-hydroxyanilino)-2-(1H-indol-3-yl)acetamide |
InChI |
InChI=1S/C29H28FN7O3/c1-29(2,3)32-28(40)26(23-16-31-24-10-5-4-9-22(23)24)37(20-7-6-8-21(38)15-20)25(39)17-36-34-27(33-35-36)18-11-13-19(30)14-12-18/h4-16,26,31,38H,17H2,1-3H3,(H,32,40) |
InChI Key |
UEKYUOSUPQTNRH-UHFFFAOYSA-N |
SMILES |
CC(C)(C)NC(=O)C(C1=CNC2=CC=CC=C21)N(C3=CC(=CC=C3)O)C(=O)CN4N=C(N=N4)C5=CC=C(C=C5)F |
Canonical SMILES |
CC(C)(C)NC(=O)C(C1=CNC2=CC=CC=C21)N(C3=CC(=CC=C3)O)C(=O)CN4N=C(N=N4)C5=CC=C(C=C5)F |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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